Cas no 101521-37-3 (4,4'-Decamethylenebis[1,1-dimethylpiperaziniumiodide] (6CI,7CI))

• Product name: 4,4'-Decamethylenebis[1,1-dimethylpiperaziniumiodide] (6CI,7CI)
• CAS No: 101521-37-3
• MF: C₂₂H₄₈N₄^.₂I
• MW: 574.0702
• CID: 189852
• PubChem ID: 3063709

4,4'-Decamethylenebis[1,1-dimethylpiperaziniumiodide] (6CI,7CI) Chemical and Physical Properties

Names and Identifiers

• 4,4'-Decamethylenebis[1,1-dimethylpiperaziniumiodide] (6CI,7CI)
• 4-[10-(4,4-dimethylpiperazin-4-ium-1-yl)decyl]-1,1-dimethylpiperazin-1-ium,diiodide
• 1,10-Bis-(4-methylpiperazino)-decan-bis-iodmethylat-(4,4')
• 4,4'-Decamethylenebis(1,1-dimethylpiperazinium iodide)
• AC1MI66W
• LS-113665
• SD 211-04
• 101521-37-3
• Piperazinium, 4,4'-decamethylenebis(1,1-dimethyl-, diiodide
• DTXSID00906290
• 4,4'-(Decane-1,10-diyl)bis(1,1-dimethylpiperazin-1-ium) diiodide

• Inchi： InChI=1S/C22H48N4.2HI/c1-25(2)19-15-23(16-20-25)13-11-9-7-5-6-8-10-12-14-24-17-21-26(3,4)22-18-24;;/h5-22H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： IGTLEAZEFJLUMO-UHFFFAOYSA-L
• SMILES： [I-].[I-].C(CCCCN1CC[N+](C)(C)CC1)CCCCCN1CC[N+](C)(C)CC1

Computed Properties

• Exact Mass: 573.8204
• Monoisotopic Mass: 622.196834
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 324
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5

Experimental Properties

• PSA: 6.48
• LogP: -3.30740